Cas no 70702-65-7 (a,1-dimethyl-1H-Pyrrole-3-methanol)

• Product Name: a,1-dimethyl-1H-Pyrrole-3-methanol
• CAS No: 70702-65-7
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 1017873
• PubChem ID: 12519680
• Update Time: 2025-04-20

a,1-dimethyl-1H-Pyrrole-3-methanol Chemical and Physical Properties

Names and Identifiers

• a,1-dimethyl-1H-Pyrrole-3-methanol
• 1H-Pyrrole-3-methanol,alpha,1-dimethyl-(9CI)
• SCHEMBL14022352
• 70702-65-7
• AKOS017515599
• 1-(1-Methyl-1H-pyrrol-3-yl)ethanol

• Inchi： 1S/C7H11NO/c1-6(9)7-3-4-8(2)5-7/h3-6,9H,1-2H3
• InChI Key： NZWKLXUOPKXDCD-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CN(C)C=1

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 25.2Ų